![molecular formula C20H20N4O2 B2868997 4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide CAS No. 2034430-79-8](/img/structure/B2868997.png)
4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide
Description
4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide, also known as PDPB, is a chemical compound that has been the subject of scientific research in recent years. It belongs to the class of benzamide derivatives and has been found to have potential applications in the field of drug discovery.
Scientific Research Applications
Protein Kinase Inhibition
This compound has been identified as a potential inhibitor of protein kinases, which are enzymes that modify other proteins by chemically adding phosphate groups to them. This process is crucial in many cellular processes, and dysregulation of kinase activity is a common cause of disease. By inhibiting specific kinases, this compound could be used to treat diseases such as cancer, where abnormal kinase activity is often observed .
Molecular Shape Studies
The planar structure of related compounds has been shown to be essential for maintaining protein kinase inhibitory potency. The molecular shape of “4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide” can be studied to understand its interaction with biological targets, which is critical for the design of new drugs .
Electrocatalysis in Hydrogen Evolution Reaction
Derivatives of this compound could be used in electrocatalysis, particularly in the hydrogen evolution reaction (HER) from water. This is a part of the broader field of research aimed at finding efficient and sustainable ways to produce hydrogen, which is a clean fuel .
Development of Metal-Organic Frameworks (MOFs)
The compound’s structural features make it suitable for the development of MOFs. These are compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. MOFs can be used for gas storage, separation, and catalysis .
Design of New Heteroaromatic Compounds
The compound serves as a building block in the synthesis of new heteroaromatic compounds. These compounds have a wide range of applications, including as inhibitors of protein kinases, which are important targets in drug discovery for diseases like cancer .
Study of DNA Intercalation Properties
Due to the planar nature of related compounds, there is potential for DNA intercalation. Studying the intercalation properties of “4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide” can provide insights into its pharmacological profile and help in the design of compounds with reduced side effects .
properties
IUPAC Name |
4-propan-2-yloxy-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c1-14(2)26-17-5-3-16(4-6-17)20(25)24-13-18-19(23-12-11-22-18)15-7-9-21-10-8-15/h3-12,14H,13H2,1-2H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUVYMFCKDXRTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCC2=NC=CN=C2C3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(propan-2-yloxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide](/img/structure/B2868919.png)
![4-[2-(4-Chlorophenoxy)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one](/img/structure/B2868925.png)
![4-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid](/img/structure/B2868927.png)
![N-[(2,4-dimethoxyphenyl)methyl]-3-[11-(3,4-dimethylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]propanamide](/img/structure/B2868937.png)